Cas no 2728101-82-2 (2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1))

• Product Name: 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1)
• CAS No: 2728101-82-2
• MF: C₇H₁₅ClF₃NO
• MW: 221.648311853409
• CID: 5458826
• PubChem ID: 165588993
• Update Time: 2025-07-17

2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1,1-trifluoro-4,4-dimethylpentan-2-ol hydrochloride
• Z5333017484
• 2728101-82-2
• EN300-37083920
• 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C7H14F3NO.ClH/c1-6(2,3)4(11)5(12)7(8,9)10;/h4-5,12H,11H2,1-3H3;1H
• InChI Key： IXOXBSRNOABZNN-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)C(N)C(C)(C)C.[H]Cl

Computed Properties

• Exact Mass: 221.0794263g/mol
• Monoisotopic Mass: 221.0794263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1)

Comprehensive Overview of 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1) (CAS No. 2728101-82-2)

The compound 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1) (CAS No. 2728101-82-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a pentanol backbone, a trifluoromethyl group, and an amino functionality, all of which contribute to its distinct physicochemical properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Researchers are particularly interested in its hydrogen-bonding capacity and steric effects, which influence its reactivity and solubility.

In recent years, the demand for fluorinated compounds like 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1) has surged, driven by their applications in drug discovery and material science. Fluorination is a hot topic in synthetic chemistry, as it often enhances metabolic stability and bioavailability. The trifluoro group in this compound is a notable example of how fluorination can modify electronic and lipophilic properties. This aligns with current trends in green chemistry, where researchers seek efficient methods to incorporate fluorine atoms into target molecules.

The hydrochloride salt form of this compound (1:1 stoichiometry) improves its crystallinity and handling characteristics, making it suitable for precise formulation studies. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability. Questions like "How does fluorination affect drug-like properties?" or "What are the synthetic routes to 3-amino-1,1,1-trifluoro-4,4-dimethyl-2-pentanol?" frequently appear in academic and industrial discussions, reflecting the compound's relevance in modern chemistry.

Another area of interest is the compound's potential role in asymmetric synthesis. The presence of a chiral center (3-amino group) opens avenues for enantioselective transformations, a critical aspect of developing optically active pharmaceuticals. Searches for "chiral building blocks" or "fluorinated amino alcohols" often lead to compounds like this, underscoring their importance in stereocontrolled synthesis. Furthermore, its 4,4-dimethyl substitution introduces steric hindrance, which can be leveraged to control reaction regioselectivity.

From a commercial perspective, CAS No. 2728101-82-2 is cataloged by specialty chemical suppliers catering to R&D sectors. Its applications span intermediate synthesis, ligand design, and functional material development. Environmental and safety profiles of such compounds are also frequently queried, with researchers emphasizing sustainable synthesis protocols and low-toxicity alternatives. As regulatory frameworks evolve, understanding the ecological impact of fluorinated derivatives remains a priority.

In summary, 2-Pentanol, 3-amino-1,1,1-trifluoro-4,4-dimethyl-, hydrochloride (1:1) represents a versatile scaffold with multifaceted applications. Its structural motifs align with contemporary research themes, including fluorine chemistry, chiral synthesis, and molecular design. Continued exploration of its properties and derivatives will likely yield innovative solutions across chemical and life sciences.